10.1039/C2GC16112E | Bimetallic Au–Pt/TiO2 photocatalysts active under UV-A and simulated sunlight for H2 production from ethanol†

Bimetallic Au–Pt/TiO2 photocatalysts active under UV-A and simulated sunlight for H2 production from ethanol†

Green Chemistry Pub Date: 2011-12-23 DOI: 10.1039/C2GC16112E

Abstract

A new class of bimetallic Au–Pt/TiO₂ photocatalysts were developed and employed in H₂ photoassisted production using ethanol as a sacrificial reagent both under UV-A and simulated sunlight irradiation. Remarkably, preliminary experiments show promising hydrogen evolution under visible light using Au0.5–Pt0.5/TiO₂ with methanol. The presence of bimetallic Au–Pt nanoparticles and the TiO₂ visible light absorption, induced by the presence of oxygen vacancies and/or Ti³⁺, are the two parameters accounting for the difference in activity.

Bimetallic Au–Pt/TiO2 photocatalysts active under UV-A and simulated sunlight for H2 production from ethanol†

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Journal Name：Green Chemistry

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